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Compound of Interest

Compound Name: 2-(Piperidin-1-ylmethyl)phenol
CAS No.: 4764-13-0
Cat. No.: B1220415

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed guide to the spectroscopic characterization of 2-(Piperidin-
1-yImethyl)phenol, a Mannich base with potential applications in medicinal chemistry and drug
development. The protocols and data presented herein cover Nuclear Magnetic Resonance
(NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), offering a
comprehensive framework for the structural elucidation and quality control of this compound.

Chemical Structure

IUPAC Name: 2-(Piperidin-1-ylmethyl)phenol Molecular Formula: C12H17NO Molecular
Weight: 191.27 g/mol [1] CAS Number: 4764-13-0[1]

Structure:
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(Note: An illustrative image would be placed here in a final document.)

Spectroscopic Data Summary

The following tables summarize the expected spectroscopic data for 2-(Piperidin-1-
ylmethyl)phenol based on analysis of its chemical structure and data from related
compounds.

Table 1: *H NMR Data (Predicted)

Solvent: CDCIs, Reference: TMS (0.00 ppm)

Chemical Shift ()

Multiplicity Integration Assignment
pPpm
~95-11.0 brs 1H Phenolic -OH
~7.15 dd 1H Ar-H
~7.10 dt 1H Ar-H
~6.85 dd 1H Ar-H
~6.75 dt 1H Ar-H
-CH2- (Methylene
~ 3.65 s 2H _
bridge)
Piperidine -CH2-
~2.45 t 4H _
(adjacent to N)
~1.60 m 4H Piperidine -CHz-
~1.45 m 2H Piperidine -CH--

Table 2: **C NMR Data (Predicted)
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Solvent: CDCls, Reference: CDCIs (77.16 ppm)

Chemical Shift (8) ppm Assignment

~ 158.0 Ar-C (C-OH)

~129.0 Ar-CH

~128.5 Ar-CH

~122.0 Ar-C (C-CHz)

~119.0 Ar-CH

~116.0 Ar-CH

~62.0 -CHz- (Methylene bridge)
~54.0 Piperidine -CHz- (adjacent to N)
~26.0 Piperidine -CHz-

~24.0 Piperidine -CHa-

Table 3: IR Spectroscopy Data (Predicted)

Wavenumber (cm—?) Intensity Assignment

3200 - 3500 Broad O-H stretch (phenolic)

3010 - 3100 Medium C-H stretch (aromatic)

2850 - 3000 Medium-Strong C-H stretch (aliphatic)

1580 - 1610 Medium C=C stretch (aromatic ring)
1450 - 1490 Medium C=C stretch (aromatic ring)
1200 - 1300 Strong C-O stretch (phenol)

1000 - 1250 Strong C-N stretch (aliphatic amine)

Table 4: Mass Spectrometry Data (Predicted)
lonization Mode: Electrospray lonization (ESI gifsifea)
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miz lon Description
192.1383 [M+H]* Protonated molecular ion
174.1278 [M+H - H20]* Loss of water
Piperidinemethyl cation (from
98.0964 [CeH12N]*
a-cleavage)
94.0419 [CeHsOH]* Phenol radical cation
84.0813 [CsH1oN]* Piperidine fragment

Experimental Protocols

The following are detailed protocols for the spectroscopic analysis of 2-(Piperidin-1-
ylmethyl)phenol.

NMR Spectroscopy Protocol

e Sample Preparation:
o Accurately weigh 5-10 mg of the sample.
o Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCIs).
o Add a small amount of tetramethylsilane (TMS) as an internal standard (0.03% v/v).
o Transfer the solution to a 5 mm NMR tube.
e 1H NMR Acquisition:
o Spectrometer: 400 MHz or higher field NMR spectrometer.
o Pulse Program: Standard single-pulse sequence (e.g., 'zg30').
o Acquisition Parameters:

» Spectral Width: -2 to 12 ppm.

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b1220415/docs?utm_src=pdf-body#application-note-spectroscopic-characterization-of-2-piperidin-1-ylmethyl-phenol
https://www.benchchem.com/product/b1220415/docs?utm_src=pdf-body#application-note-spectroscopic-characterization-of-2-piperidin-1-ylmethyl-phenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220415?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

= Number of Scans: 16-64.
» Relaxation Delay (d1): 1.0 s.

» Acquisition Time: ~4 s.

o Processing: Apply Fourier transformation, phase correction, and baseline correction.
Calibrate the spectrum using the TMS signal at 0.00 ppm. Integrate all signals.

e 13C NMR Acquisition:
o Pulse Program: Proton-decoupled pulse sequence (e.g., 'zgpg30").
o Acquisition Parameters:
» Spectral Width: 0 to 220 ppm.
= Number of Scans: 1024 or more to achieve adequate signal-to-noise.
» Relaxation Delay (d1): 2.0 s.

o Processing: Apply Fourier transformation with an exponential window function (line
broadening of ~1-2 Hz). Perform phase and baseline correction. Calibrate the spectrum
using the solvent peak for CDClIs at 77.16 ppm.

IR Spectroscopy Protocol

o Sample Preparation (Attenuated Total Reflectance - ATR):

Ensure the ATR crystal (e.g., diamond or germanium) is clean by wiping with isopropanol.

[e]

o

Record a background spectrum of the empty ATR accessory.

Place a small amount of the solid sample directly onto the ATR crystal.

[¢]

[¢]

Apply pressure using the anvil to ensure good contact between the sample and the
crystal.

o Data Acquisition:

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220415?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Spectrometer: Fourier-Transform Infrared (FTIR) Spectrometer.
o Parameters:

» Spectral Range: 4000 - 400 cm™1,

» Resolution: 4 cm~1.

= Number of Scans: 16-32.

o Processing: The acquired spectrum is automatically ratioed against the background
spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry Protocol

e Sample Preparation:

o Prepare a stock solution of the sample at 1 mg/mL in a suitable solvent like methanol or
acetonitrile.

o Dilute the stock solution to a final concentration of 1-10 pg/mL using a solvent mixture
appropriate for the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid for
ESI+).

» Data Acquisition (LC-MS with ESI):

o Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled
with a liquid chromatography system.

o lonization Source: Electrospray lonization (ESI).
o Mode: Positive ion mode.
o MS Parameters:

» Scan Range: m/z 50 - 500.

= Capillary Voltage: 3.5 - 4.5 kV.
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= Source Temperature: 120 - 150 °C.

o Fragmentation (MS/MS):
s Select the protonated molecular ion ([M+H]*) as the precursor ion.

» Apply collision-induced dissociation (CID) with varying collision energies (e.g., 10-40
eV) to generate a product ion spectrum.

Workflow and Pathway Diagrams

The following diagrams illustrate the logical workflow for the spectroscopic characterization of
2-(Piperidin-1-ylmethyl)phenol.
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Sample Preparation

2-(Piperidin-1-ylmethyl)phenol

Dissolve in CDCI3 Dilute in ACN/H20

Data Acquisitign
NMR Spectrometer (1H & 13C) FTIR Spectrometer
Datd Analysis

Place on ATR Crystal

Structural Elucidation & Purity Assessment

a-cleavage Piperidinemethyl Cation
q [CeH12N]*

C-C cleavage m/z = 98

Phenol Radical Cation

[CeHsOH]*e
m/z = 94
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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